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Compound of Interest

Compound Name: Basic Blue 8

Cat. No.: B1221837

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for C.1. 42563, also known
as Victoria Blue R, Basic Blue 8, and Fat Blue 4R. The following sections detail toxicological
data, personal protective equipment (PPE) recommendations, emergency procedures, and
proper storage and disposal methods. This document is intended for use by professionals in
research and development environments.

Toxicological Data

The available toxicological data for C.l. 42563 indicates that it is harmful if swallowed and may
cause irritation to the eyes.[1][2] Long-term exposure to high concentrations of the dust may
lead to changes in lung function.[3] It is classified as Acute Toxicity, Category 4 (H302).[1][2]

Toxicity Data for C.1. 42563

Acute Oral Toxicity (LD50) 960 mg/kg (Rat)[3]
Acute Subcutaneous Toxicity (LD50) 1408 mg/kg (Mouse)[3]
Carcinogenicity Carcinogenic by RTECS criteria[3]

Eye Irritation: Direct contact with the eyes may cause transient discomfort, including tearing
and redness.[3] For cationic dyes, exposure to rabbit eyes has shown initial staining that, while
disappearing within a day, can be followed by the cornea becoming translucent and greyish.[3]
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In severe cases, opacity may increase, and the cornea can soften, potentially leading to
necrosis and permanent opacification.[3]

Skin Irritation: While skin contact is not generally thought to produce harmful health effects
based on animal models, it is recommended to wash the skin with soap and water immediately
after contact.[3][4] If irritation persists, medical attention should be sought.[4]

Experimental Protocols

Detailed experimental protocols for the toxicological data cited above are based on
standardized OECD guidelines.

Acute Oral Toxicity (LD50)

The acute oral toxicity of C.l. 42563 was likely determined following a protocol similar to the
OECD Guideline for the Testing of Chemicals, Section 4. This involves the administration of the
substance to fasted animals in graduated doses to determine the dose at which 50% of the test
animals die.

Eye Irritation

Eye irritation potential is typically assessed using the Draize test in rabbits, as outlined in
OECD Guideline 405. A measured amount of the substance is applied to one eye of a rabbit,
with the other eye serving as a control. The eyes are then observed for signs of irritation such
as redness, swelling, and discharge at specific intervals.

Mutagenicity (Ames Test)

While specific results for C.1. 42563 are not readily available, the mutagenic potential of
chemical substances is commonly evaluated using the Ames test (OECD Guideline 471). This
test utilizes strains of Salmonella typhimurium with mutations in the histidine synthesis gene.
The substance is tested for its ability to cause a reverse mutation, allowing the bacteria to grow
on a histidine-free medium.

Personal Protective Equipment (PPE)

To minimize exposure to C.1. 42563, the following personal protective equipment is
recommended.[2]
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PPE for Handling C.I. 42563

Eye Protection Safety glasses with side-shields or goggles.

i Chemical-resistant gloves (e.g., nitrile,
Hand Protection
neoprene, or PVC).

] Laboratory coat or other protective clothing to
Body Protection ]
prevent skin contact.

A NIOSH-approved respirator is recommended
Respiratory Protection if ventilation is inadequate or if dust is

generated.

Handling and Storage

Handling:

Avoid contact with skin and eyes.[2]

Do not breathe dust.[2]

Ensure adequate ventilation in the handling area.[2]

Wash hands thoroughly after handling.[5]

Storage:

o Keep container tightly closed in a dry and well-ventilated place.[2]

» Store away from incompatible materials such as strong oxidizing agents.[3]

e Keep in a cool place.[1]

Emergency Procedures

First Aid Measures:
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o After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes.[4] If
irritation persists, seek medical attention.[4]

 After skin contact: Wash off with soap and plenty of water.[4] If irritation persists, seek
medical attention.[4]

 After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[6]

o After ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Call a physician or poison control center immediately.[6]

Fire-Fighting Measures:

o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

o Specific hazards: May emit toxic fumes under fire conditions.[3]

» Protective equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[6]

Accidental Release Measures:

Wear appropriate personal protective equipment.[2]

Avoid dust formation.[6]

Sweep up and shovel. Keep in suitable, closed containers for disposal.[7]

Do not let product enter drains.[6]

Disposal Considerations

Dispose of waste in accordance with local, state, and federal regulations.[3]

Visualizations

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://chemiis.com/product/victoria-blue/
https://chemiis.com/product/victoria-blue/
https://chemiis.com/product/victoria-blue/
https://chemiis.com/product/victoria-blue/
https://www.chemicalbook.com/msds/victoria-blue-4r.pdf
https://www.chemicalbook.com/msds/victoria-blue-4r.pdf
https://www.carlroth.com/medias/SDB-7742-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM3OTF8YXBwbGljYXRpb24vcGRmfGFEQXdMMmhpTkM4NU1UYzVOREl3TlRJME5UYzBMMU5FUWw4M056UXlYMGRDWDBWT0xuQmtaZ3w1MTIzYTFiMTAzOGEyNzZiNDIxZTAwNzhlZWRiY2I2ZGQ1ZDIyOTNmZDEyZjAzNmEwYmExNTAwNGYyNzNhYTNj
https://datasheets.scbt.com/sc-216056.pdf
https://www.chemicalbook.com/msds/victoria-blue-4r.pdf
https://www.biognost.com/wp-content/uploads/2020/02/Victoria-Blue-R-C.I.-42563_-MSDS_v2.pdf
https://www.chemicalbook.com/msds/victoria-blue-4r.pdf
https://und-nd.safeschoolssds.com/document/repo/3f4a5f7b-7182-4dbe-b8de-30dc97173af0
https://www.chemicalbook.com/msds/victoria-blue-4r.pdf
https://datasheets.scbt.com/sc-216056.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Workflow for Safe Handling of C.I. 42563

Start: Handling C.I. 42563

v

Assess Hazards
- Harmful if swallowed
- Eye irritant
- Potential carcinogen

Wear Appropriate PPE
- Safety glasses
- Gloves
- Lab coat
- Respirator (if needed)

Follow Handling Procedures
- Use in well-ventilated area
- Avoid dust generation
- Avoid contact

If spill/lemergency occurs

Spill or Emergency

Proper Storage
- Tightly closed container
- Cool, dry, well-ventilated area
- Away from oxidizing agents

Waste Disposal
- Follow regulations

Administer First Aid
- Eye: Flush with water
- Skin: Wash with soap & water
- Inhalation: Move to fresh air
- Ingestion: Seek medical help

Click to download full resolution via product page

Caption: Workflow for the safe handling of C.I. 42563.
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Logical Pathway for Toxicity Assessment

Test Substance
(C.I. 42563)
Acute Toxicity Testing Mutagenicity Testing

(e.g., OECD 401/402) [aRrERes R (e.g., Ames Test - OECD 471)

/

Determine LD50
- Oral
- Dermal

Skin Irritation Eye Irritation

(e.g., OECD 404) (e.g., OECD 405) Carcinogenicity Assessment

Hazard Classification

Click to download full resolution via product page

Caption: Logical pathway for assessing the toxicity of a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: C.l. 42563 Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221837#c-i-42563-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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